Cas no 5729-75-9 (2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate)

2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate structure
5729-75-9 structure
Product Name:2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate
CAS No:5729-75-9
MF:C13H11NO3
MW:229.231343507767
CID:1603532
PubChem ID:2453689
Update Time:2025-04-21

2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate
    • [2-oxo-2-(1H-pyrrol-2-yl)ethyl] benzoate
    • HMS1735I02
    • SR-01000061314
    • CHEMBL1534269
    • HMS2751J03
    • Z19825169
    • 5729-75-9
    • AKOS033714256
    • SR-01000061314-1
    • DTXSID10368729
    • MLS000770211
    • SMR000373093
    • Inchi: 1S/C13H11NO3/c15-12(11-7-4-8-14-11)9-17-13(16)10-5-2-1-3-6-10/h1-8,14H,9H2
    • InChI Key: VVDDSBJBGDSEJF-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC(C1=CC=CN1)=O

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • Density: 1.262
  • Boiling Point: 446.5°C at 760 mmHg
  • Flash Point: 223.9°C
  • Refractive Index: 1.599
  • PSA: 59.16
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